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Compound of Interest

Compound Name: Dichlofenthion

Cat. No.: B1670456 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the acute toxicity of dichlofenthion and other

selected organophosphate nematicides. The information is intended to assist researchers in

understanding the relative toxicity of these compounds through a summary of quantitative data

from experimental studies. Detailed methodologies for standard toxicity testing are also

provided to offer context to the presented data.

Mechanism of Action: Acetylcholinesterase
Inhibition
Organophosphate nematicides exert their toxic effects primarily through the inhibition of

acetylcholinesterase (AChE), a critical enzyme in the nervous system.[1] AChE is responsible

for hydrolyzing the neurotransmitter acetylcholine (ACh) into choline and acetic acid, a process

essential for terminating nerve signals at cholinergic synapses.[2] By irreversibly

phosphorylating the serine hydroxyl group at the active site of AChE, organophosphates lead to

an accumulation of ACh in the synaptic cleft.[2] This accumulation results in the continuous

stimulation of muscarinic and nicotinic receptors, leading to neurotoxicity and, at sufficient

doses, systemic failure and death.[2]
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Start: Acclimate Test Organisms

Prepare Serial Dilutions of Test Substance

Randomly Assign Organisms & Expose for 96 hrs

Prepare Control (Vehicle Only)

Record Mortality & Sub-lethal Effects at 24, 48, 72, 96 hrs

Compile Mortality Data for Each Concentration

Statistical Analysis (e.g., Probit)

Determine LC50 Value & Confidence Intervals

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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